Cas no 820-55-3 (Pentane, 1,1-dichloro-)

Pentane, 1,1-dichloro- structure
Pentane, 1,1-dichloro- structure
Product Name:Pentane, 1,1-dichloro-
CAS No:820-55-3
MF:C5H10Cl2
MW:141.038899898529
CID:699701
Update Time:2024-02-04

Pentane, 1,1-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Pentane, 1,1-dichloro-
    • 1,1-dichloro-n-pentane
    • 1,1-dichloropentane
    • 1,1-Dichlor-pentan
    • dichloropentane
    • Inchi: 1S/C5H10Cl2/c1-2-3-4-5(6)7/h5H,2-4H2,1H3
    • InChI Key: PGEVTVXEERFABN-UHFFFAOYSA-N
    • SMILES: C(Cl)(Cl)CCCC

Computed Properties

  • Exact Mass: 140.01600
  • Monoisotopic Mass: 140.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 35.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.0480
  • Melting Point: -75.05°C (estimate)
  • Boiling Point: 149.59°C (estimate)
  • Refractive Index: 1.4320
  • PSA: 0.00000
  • LogP: 2.98030
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